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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of YM-58483 in dimethyl sulfoxide (DMSO). YM-58483, also known as BTP2, is

a potent and selective inhibitor of store-operated Ca²⁺ entry (SOCE) through Calcium Release-

Activated Calcium (CRAC) channels.[1][2][3] Accurate preparation of stock solutions is critical

for ensuring reproducible results in downstream applications such as in vitro and in vivo studies

of T-cell activation, cytokine production, and inflammatory responses.[1][2][3]

Introduction to YM-58483
YM-58483 is a pyrazole derivative that selectively inhibits the influx of extracellular Ca²⁺

following the depletion of intracellular calcium stores, a process mediated by CRAC channels.

[2][3] This mechanism of action makes it a valuable tool for studying the role of SOCE in

various physiological and pathological processes, including immune responses. YM-58483 has

been shown to suppress the production of cytokines such as IL-2, IL-4, and IL-5, and to inhibit

T-cell proliferation.[1][4]
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Caption: YM-58483 inhibits the ORAI1 subunit of the CRAC channel, blocking Ca²⁺ influx.

Quantitative Data
The following table summarizes the key quantitative information for preparing a YM-58483
stock solution.
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Parameter Value Reference

Molecular Weight 421.32 g/mol [1][2][3][4]

Recommended Solvent
DMSO (anhydrous/sterile

filtered)
[2][3][4]

Solubility in DMSO
Up to 125 mg/mL (approx.

296.69 mM)
[1]

Up to 100 mM (42.13 mg/mL) [2][3]

84 mg/mL (199.37 mM) [4]

Recommended Stock

Concentration
10 mM - 100 mM Based on solubility data

Storage of Stock Solution -20°C for up to 1 year [1][2][4]

-80°C for up to 2 years [1][4]

Powder Storage -20°C for up to 3 years [1][4]

Experimental Protocol: Preparation of a 10 mM YM-
58483 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM YM-58483 stock solution in DMSO.

Materials and Equipment:
YM-58483 powder

Anhydrous or sterile-filtered Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer
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Water bath or sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Workflow

Preparation

Dissolution

Storage

1. Calculate Required Mass
of YM-58483

2. Weigh YM-58483 Powder

3. Add DMSO to the Powder

4. Vortex to Dissolve

5. Aid Dissolution (Optional)
(Sonication/Gentle Warming)

6. Aliquot the Stock Solution

7. Store at -20°C or -80°C
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Caption: Workflow for preparing YM-58483 stock solution.

Step-by-Step Procedure:
Calculate the required mass of YM-58483:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 421.32 g/mol x 1000 mg/g = 4.21 mg

Weighing the YM-58483 Powder:

Tare a clean, dry microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 4.21 mg of YM-58483 powder into the microcentrifuge tube.

Adding the Solvent:

Using a calibrated micropipette, add 1 mL of anhydrous or sterile-filtered DMSO to the

microcentrifuge tube containing the YM-58483 powder.

Note: It is crucial to use high-purity, anhydrous DMSO as moisture can affect the solubility

of YM-58483.[4]

Dissolution:

Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aiding Dissolution (Optional):

If the compound does not fully dissolve, you can sonicate the tube for 5-10 minutes or

gently warm the solution in a 37°C water bath for a short period.[1] Allow the solution to
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return to room temperature before use.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-100

µL).

Store the aliquots in tightly sealed tubes at -20°C for up to one year or at -80°C for up to

two years.[1][2][4]

Safety Precautions
YM-58483 is intended for research use only.

Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling this compound.

Handle DMSO with care as it can facilitate the absorption of substances through the skin.

Consult the Safety Data Sheet (SDS) for YM-58483 for complete safety information.

Conclusion
This protocol provides a reliable method for the preparation of YM-58483 stock solutions in

DMSO. Adherence to these guidelines for preparation, handling, and storage will help ensure

the integrity and activity of the compound, leading to more consistent and reproducible

experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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